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Compound Name: 2-(4-Nitrophenyl)furan

CAS No.: 28123-72-0

Cat. No.: B1297711

Get Quote

Abstract
This guide provides a detailed framework of analytical methodologies for the comprehensive

characterization of 2-(4-Nitrophenyl)furan (C₁₀H₇NO₃), a key intermediate in medicinal

chemistry and materials science.[1] The inherent biological activities of the nitrophenylfuran

scaffold, particularly as a precursor for novel antibacterial agents, necessitate rigorous

analytical oversight to ensure structural integrity, purity, and consistency.[1] This document

outlines a suite of orthogonal analytical techniques, including spectroscopy, chromatography,

and structural analysis, to deliver a holistic understanding of the molecule. We present not just

protocols, but the underlying scientific rationale for each experimental choice, ensuring a self-

validating system for researchers in drug discovery and chemical synthesis.

Introduction: The Scientific Imperative
2-(4-Nitrophenyl)furan is a molecule of significant interest due to its donor-acceptor (D-A)

electronic architecture. The furan ring acts as an electron donor while the para-substituted nitro

group serves as a potent electron acceptor.[1] This configuration facilitates intramolecular

charge transfer (ICT), a property crucial for developing nonlinear optical (NLO) materials.[1]
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Furthermore, the nitrofuran framework is a recognized "privileged structure" in medicinal

chemistry, forming the basis for compounds with demonstrated antibacterial efficacy against

both Gram-positive and Gram-negative strains.[1]

Given its role as a critical building block, unambiguous characterization is paramount. This

guide provides the protocols to confirm the chemical identity, assess purity, and elucidate the

structural features of 2-(4-Nitrophenyl)furan, thereby ensuring the reliability and reproducibility

of downstream applications.

Physicochemical & Structural Overview
A foundational step in any analytical workflow is to understand the basic properties of the

analyte.

Property Value Source

Molecular Formula C₁₀H₇NO₃ [1]

Molecular Weight 189.17 g/mol [1]

CAS Number 28123-72-0 [1]

Appearance Typically a yellow solid [2]

2D Structure N/A

The Analytical Workflow: An Integrated Strategy
A multi-pronged approach is essential for robust characterization. No single technique can

provide all the necessary information. The workflow below illustrates the logical progression

from initial identity confirmation to detailed structural and purity analysis.
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Phase 1: Identity & Functional Groups

Phase 2: Purity & Quantification

Phase 3: Definitive Confirmation

NMR Spectroscopy
(¹H, ¹³C)

Primary Structure

HPLC-UV
Purity Assay & Quantification

If structure confirmed

FTIR Spectroscopy
Functional Groups (NO₂, Furan)

GC-MS
Volatile Impurities & Confirmation

Orthogonal check

HRMS (e.g., ESI-Q-ToF)
Elemental Composition

For high-purity sample

Single Crystal X-Ray
3D Structure & Stereochemistry

If suitable crystals form

Synthesized
2-(4-Nitrophenyl)furan

Initial Check
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High-Purity Sample
(from HPLC)

Crystal Growth
(Slow evaporation, vapor diffusion)

Crystal Selection & Mounting

Data Collection
(X-ray Diffractometer)

Structure Solution
(Direct methods)

Structure Refinement

Final 3D Structure
(CIF file)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Nitrophenyl)furan: A Multi-Technique Approach]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1297711/docs#comprehensive-characterization-
of-2-4-nitrophenyl-furan-a-multi-technique-approach]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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